Cas no 89062-00-0 (Cyclohexanecarbonyl chloride, 3-(3,4-dimethylphenyl)-1-methyl-)

• Product Name: Cyclohexanecarbonyl chloride, 3-(3,4-dimethylphenyl)-1-methyl-
• CAS No: 89062-00-0
• MF: C₁₆H₂₁ClO
• MW: 264.790343999863
• CID: 613785
• PubChem ID: 13156916
• Update Time: 2025-04-19

Cyclohexanecarbonyl chloride, 3-(3,4-dimethylphenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonyl chloride, 3-(3,4-dimethylphenyl)-1-methyl-
• 3-(3,4-dimethylphenyl)-1-methylcyclohexane-1-carbonyl chloride
• DTXSID00522994
• 89062-00-0

• Inchi： 1S/C16H21ClO/c1-11-6-7-13(9-12(11)2)14-5-4-8-16(3,10-14)15(17)18/h6-7,9,14H,4-5,8,10H2,1-3H3
• InChI Key： WOKABCWXCYCSQJ-UHFFFAOYSA-N
• SMILES： ClC(C1(C)CCCC(C2C=CC(C)=C(C)C=2)C1)=O

Computed Properties

• Exact Mass: 264.1280930g/mol
• Monoisotopic Mass: 264.1280930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų